Nitrophenols

Nitrophenols are a class of organic compounds containing a nitro group (-NO2) attached to a phenol ring (C6H5-OH). These compounds play significant roles in both industrial and academic settings. They are often used as intermediates in the synthesis of dyes, explosives, pharmaceuticals, and other chemicals due to their reactivity. Nitrophenols can be classified into ortho-, meta-, and para-nitrophenols based on the position of the nitro group relative to the phenol hydroxyl group. These compounds are highly reactive and sensitive to both heat and light; thus, they require careful handling in laboratory settings. Due to their potential for degradation leading to explosive decomposition, safety precautions must be strictly followed when storing or processing these materials.